1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine

• IUPAC Name: 1-[(6-methyl-3-prop-1-en-2-yloxan-2-yl)methyl]piperidine
• InChI: InChI=1S/C15H27NO/c1-12(2)14-8-7-13(3)17-15(14)11-16-9-5-4-6-10-16/h13-15H,1,4-11H2,2-3H3
• InChI Key: HBGZKWRENUTODV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(O1)CN2CCCCC2)C(=C)C
• Molecular Formula: C15H27NO
• Molecular Weight: 237.38 g/mol

Description

1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine, also known as IPP, is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. IPP is a piperidine derivative that has been found to have a range of biochemical and physiological effects, making it a promising candidate for various applications in the field of biomedical research.

Mechanism of Action

The exact mechanism of action of 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine is not fully understood, but it is believed to act as a modulator of neurotransmitter systems in the brain. 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine has been shown to bind to certain receptors in the brain, leading to changes in the activity of these receptors and the neurotransmitters they regulate.
Biochemical and Physiological Effects
1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine has been found to have a range of biochemical and physiological effects. In animal studies, 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine has been shown to increase the release of certain neurotransmitters, such as dopamine and norepinephrine, leading to changes in behavior and cognition. 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine has also been found to have analgesic effects, reducing pain perception in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine in scientific research is its specificity for certain neurotransmitter systems. 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine has been found to selectively modulate the activity of certain receptors in the brain, making it a useful tool for investigating the role of these receptors in various physiological processes. However, one limitation of using 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine is its potential for off-target effects. As with any chemical compound, 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine may interact with other molecules in the body, leading to unintended effects.

Future Directions

There are several potential future directions for research on 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine. One area of interest is in the development of new drugs that target specific neurotransmitter systems in the brain. 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine may serve as a starting point for the development of new compounds that have improved efficacy and fewer side effects. Another area of interest is in the study of the role of neurotransmitter systems in various diseases, such as Parkinson's disease and schizophrenia. 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine may be a useful tool for investigating the underlying neurobiology of these conditions. Finally, further research is needed to fully understand the mechanism of action of 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine and its potential for use in scientific research.

Synthesis Methods

The synthesis of 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine involves a multi-step process that begins with the reaction of 3-isopropenyl-6-methyltetrahydro-2H-pyran-2-ol with piperidine. The resulting product is then subjected to a series of purification steps to obtain the final compound. The synthesis of 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine has been found to have a range of potential applications in scientific research. One area of interest is in the study of neurotransmitter systems in the brain. 1-[(3-isopropenyl-6-methyltetrahydro-2H-pyran-2-yl)methyl]piperidine has been shown to modulate the activity of certain neurotransmitters, making it a useful tool for investigating the role of these molecules in various physiological processes.